Cas no 2227718-20-7 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol)

Technical Introduction: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol is a chiral cyclopropylamine derivative featuring a substituted phenolic ring. Its stereochemically defined structure, with (1R,3R) configuration, lends specificity in applications requiring enantioselective interactions. The presence of both amino and chloro-functional groups enhances its versatility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or antimicrobial pathways. The dimethylcyclopropyl moiety contributes to steric stability, potentially improving metabolic resistance. This compound’s balanced polarity facilitates solubility in organic solvents while retaining reactivity for further derivatization. Its well-defined stereochemistry and functional group arrangement make it valuable for asymmetric synthesis and structure-activity studies in medicinal chemistry.
rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol structure
2227718-20-7 structure
Product Name:rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol
CAS No:2227718-20-7
MF:C11H14ClNO
MW:211.687962055206
CID:6341202
PubChem ID:165705319
Update Time:2025-06-08

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol
    • rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-6-chlorophenol
    • 2227718-20-7
    • EN300-2004405
    • Inchi: 1S/C11H14ClNO/c1-11(2)8(10(11)13)6-4-3-5-7(12)9(6)14/h3-5,8,10,14H,13H2,1-2H3/t8-,10-/m0/s1
    • InChI Key: YPROLNAPUGMPOD-WPRPVWTQSA-N
    • SMILES: ClC1=CC=CC(=C1O)[C@H]1[C@@H](C1(C)C)N

Computed Properties

  • Exact Mass: 211.0763918g/mol
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol Pricemore >>

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Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol

Comprehensive Overview of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol (CAS No. 2227718-20-7)

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol (CAS No. 2227718-20-7) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropyl moiety and chlorophenol group, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current industry trends, addressing common queries such as "rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol uses" and "CAS 2227718-20-7 applications."

From a chemical perspective, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol exhibits stereochemical complexity due to its chiral centers. Researchers often explore its enantiomeric purity for asymmetric synthesis, a topic frequently searched as "chiral resolution techniques for cyclopropyl compounds." The presence of the 6-chlorophenol group enhances its reactivity, enabling derivatization for targeted applications. Recent studies highlight its role in developing bioactive molecules, aligning with the growing demand for "sustainable chemical intermediates" in green chemistry.

The synthesis of CAS No. 2227718-20-7 typically involves multi-step protocols, including cyclopropanation and selective chlorination. Optimizing yield and purity remains a key challenge, as reflected in searches like "efficient synthesis of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol." Advances in catalytic methods and flow chemistry have improved scalability, addressing industry needs for cost-effective production. Furthermore, its stability under various conditions is critical for storage and handling, a concern often raised in queries such as "stability of chlorophenol derivatives."

In pharmaceutical contexts, this compound's amino-cyclopropyl scaffold is explored for modulating biological targets. Its potential as a kinase inhibitor precursor or GPCR ligand aligns with trends in "precision medicine" and "fragment-based drug design." Agrochemically, derivatives of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol show promise in pest control, resonating with searches for "novel agrochemical scaffolds."

Regulatory and safety profiles of CAS 2227718-20-7 are also frequently queried. While not classified as hazardous, proper laboratory safety protocols must be followed. Environmental impact assessments, including "biodegradability of cyclopropyl compounds," are increasingly relevant to comply with global ESG (Environmental, Social, and Governance) standards.

To conclude, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol represents a versatile building block in modern chemistry. Its intersection with trending topics like "AI-driven molecular design" and "circular economy in chemical manufacturing" ensures continued relevance. For researchers, addressing gaps in "large-scale production methods" and "structure-activity relationships" will further unlock its potential.

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